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Compound of Interest

Compound Name: Oberadilol

Cat. No.: B051362 Get Quote

Oberadilol Technical Support Center
Welcome to the technical support center for Oberadilol. This resource is designed for

researchers, scientists, and drug development professionals to address common questions

and troubleshooting scenarios related to the batch-to-batch variability of Oberadilol, a
selective β2-adrenergic receptor antagonist.

Mechanism of Action
Oberadilol is a competitive antagonist of the beta-2 adrenergic receptor (β2AR), a G-protein

coupled receptor (GPCR). In its canonical signaling pathway, agonist binding to the β2AR

activates the associated Gs protein, which in turn stimulates adenylyl cyclase to produce the

second messenger cyclic AMP (cAMP).[1][2][3] This leads to the activation of Protein Kinase A

(PKA) and subsequent downstream cellular responses, such as smooth muscle relaxation.[2]

[4] Oberadilol blocks this cascade by preventing agonist binding to the receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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